Cas no 392290-35-6 (3-bromo-N-(1-hydroxy-2-methylpropan-2-yl)adamantane-1-carboxamide)

• Product Name: 3-bromo-N-(1-hydroxy-2-methylpropan-2-yl)adamantane-1-carboxamide
• CAS No: 392290-35-6
• MF: C₁₅H₂₄BrNO₂
• MW: 330.260563850403
• CID: 6431274
• PubChem ID: 3575858
• Update Time: 2025-06-08

3-bromo-N-(1-hydroxy-2-methylpropan-2-yl)adamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-(1-hydroxy-2-methylpropan-2-yl)adamantane-1-carboxamide
• Z56839572
• (1r,3s,5R,7S)-3-bromo-N-(1-hydroxy-2-methylpropan-2-yl)adamantane-1-carboxamide
• AKOS016040084
• HMS2801C05
• SR-01000005904
• SR-01000005904-1
• 392290-35-6
• 3-Bromo-adamantane-1-carboxylic acid (2-hydroxy-1,1-dimethyl-ethyl)-amide
• SMR000432159
• AKOS000270746
• CHEMBL1299802
• MLS000768860
• F0413-0113
• Tricyclo[3.3.1.13,7]decane-1-carboxamide, 3-bromo-N-(2-hydroxy-1,1-dimethylethyl)-

• Inchi： 1S/C15H24BrNO2/c1-13(2,9-18)17-12(19)14-4-10-3-11(5-14)7-15(16,6-10)8-14/h10-11,18H,3-9H2,1-2H3,(H,17,19)
• InChI Key： QVSLRBGKSOFFBH-UHFFFAOYSA-N
• SMILES： C12(C(NC(C)(C)CO)=O)CC3CC(CC(Br)(C3)C1)C2

Computed Properties

• Exact Mass: 329.09904g/mol
• Monoisotopic Mass: 329.09904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-bromo-N-(1-hydroxy-2-methylpropan-2-yl)adamantane-1-carboxamide

Comprehensive Overview of 3-bromo-N-(1-hydroxy-2-methylpropan-2-yl)adamantane-1-carboxamide (CAS No. 392290-35-6)

The compound 3-bromo-N-(1-hydroxy-2-methylpropan-2-yl)adamantane-1-carboxamide (CAS No. 392290-35-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, combining an adamantane core with a bromo-substituted carboxamide moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug candidates, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the most intriguing aspects of 3-bromo-N-(1-hydroxy-2-methylpropan-2-yl)adamantane-1-carboxamide is its adamantane backbone, which is known for its exceptional stability and lipophilicity. This characteristic is highly valued in drug design, as it can enhance blood-brain barrier (BBB) penetration—a critical factor for CNS-targeted therapies. Recent studies have explored its derivatives in the context of neurodegenerative diseases, such as Alzheimer's and Parkinson's, where modulating protein aggregation or oxidative stress is a key therapeutic strategy.

In addition to its pharmaceutical potential, this compound has also been investigated for its role in advanced material synthesis. The adamantane structure provides a rigid, three-dimensional framework that can be utilized to create high-performance polymers or supramolecular architectures. Its bromo-substitution offers a reactive site for further functionalization, enabling the design of tailored materials with specific mechanical or electronic properties. This dual applicability in both life sciences and materials science underscores its versatility.

The synthesis of 3-bromo-N-(1-hydroxy-2-methylpropan-2-yl)adamantane-1-carboxamide typically involves multi-step organic reactions, including bromination and amide coupling. Optimizing these processes for high yield and purity is a focal point for chemists, particularly in scaling up production for industrial applications. Recent advancements in green chemistry have also prompted researchers to explore more sustainable synthetic routes, minimizing hazardous byproducts and energy consumption.

From a commercial perspective, the demand for CAS No. 392290-35-6 is driven by its niche applications in high-value research and specialty chemicals. Suppliers and manufacturers emphasize its role as a premium research chemical, often highlighting its use in cutting-edge projects. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to verify its identity and purity, ensuring compliance with stringent quality standards.

Given the growing interest in personalized medicine and targeted drug delivery, the relevance of 3-bromo-N-(1-hydroxy-2-methylpropan-2-yl)adamantane-1-carboxamide is expected to rise. Its structural motifs align well with the search for small-molecule modulators of biological pathways, a hot topic in contemporary drug discovery. Furthermore, its potential in bioconjugation strategies—where it could serve as a linker or carrier—adds another layer of utility.

In summary, 3-bromo-N-(1-hydroxy-2-methylpropan-2-yl)adamantane-1-carboxamide (CAS No. 392290-35-6) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications, coupled with ongoing research into its properties, position it as a compound of enduring significance. As scientific inquiries into neurotherapeutics and smart materials advance, this molecule is poised to play a pivotal role in shaping future innovations.